Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one structure
112381-98-3 structure
Product Name:5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
CAS No:112381-98-3
Molecular Formula:C8H10N2O
Molecular Weight:150.1778
CID:129754
PubChem ID:13809861

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties

Names and Identifiers

    • 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
    • 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
    • 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
    • 2,3-dimethyl-6-nitro-phenol
    • 4-Nitro-3-hydroxy-o-xylol
    • 5,6-Dimethyl-2-nitro-phenol
    • 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
    • Nitroxylol
    • Phenol,2,3-dimethyl-6-nitro
    • 112381-98-3
    • 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one
    • InChIKey: WGICETGFKQPMMC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
    • SMILES: CC1N2CC(=O)NC2=CC=1C

Computed Properties

  • Exact Mass: 150.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 150.079312947g/mol
  • Heavy Atom Count: 11
  • Complexity: 193
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • LogP: 1.19500
  • PSA: 34.03000

5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Related Literature

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue